(4E)-5-(3-chlorophenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione

• Molecular Formula: C20H15ClN2O5
• Molecular Weight: 398.8 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C20H15ClN2O5/c1-10-6-7-14(27-10)18(24)16-17(12-4-3-5-13(21)9-12)23(20(26)19(16)25)15-8-11(2)28-22-15/h3-9,17,25H,1-2H3
• InChI Key: SINSFKMHUYOLBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC(=CC=C3)Cl)C4=NOC(=C4)C)O

Description

The compound (4E)-5-(3-chlorophenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione is a heterocyclic molecule featuring a pyrrolidine-2,3-dione core substituted with a 3-chlorophenyl group, a hydroxy(5-methylfuran-2-yl)methylidene moiety, and a 5-methyl-1,2-oxazol-3-yl group. Its stereochemical configuration (4E) indicates the spatial arrangement of substituents around the pyrrolidine ring, which is critical for its physicochemical and biological properties.

Synthetic pathways for analogous pyrrolidine-2,3-dione derivatives often involve cyclocondensation reactions or functionalization of preformed heterocycles .

Biological Activity

The compound (4E)-5-(3-chlorophenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound features multiple functional groups that contribute to its biological activity. The presence of a chlorophenyl group and a furan moiety suggests potential interactions with various biological targets.

1. Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. For instance, derivatives of furan and oxazole have been shown to scavenge free radicals effectively, which is crucial in mitigating oxidative stress-related diseases.

2. Enzyme Inhibition

Studies have demonstrated that the compound may inhibit key enzymes involved in neurodegenerative diseases:

• Cholinesterases (AChE and BChE) : Inhibitory effects against these enzymes can enhance cholinergic transmission, beneficial in conditions like Alzheimer's disease. For example, related compounds showed IC50 values ranging from 10.4 μM to 24.3 μM against AChE and BChE .

3. Cytotoxicity

The compound's cytotoxic effects have been evaluated against various cancer cell lines:

• In vitro studies revealed that certain derivatives exhibited selective cytotoxicity towards breast cancer cells (MCF-7) and human embryonic kidney cells (HEK293), indicating potential for anti-cancer applications .

The biological activity of the compound can be attributed to several mechanisms:

• Molecular Docking Studies : In silico analysis suggests that the compound interacts with active sites of target enzymes through hydrogen bonding and hydrophobic interactions. These interactions may stabilize enzyme-inhibitor complexes, leading to reduced enzyme activity .
• Free Radical Scavenging : The furan moiety is known for its ability to donate electrons, thereby neutralizing free radicals and preventing cellular damage.

Case Study 1: Neuroprotective Effects

A study evaluated the neuroprotective effects of structurally similar compounds on neuronal cell lines exposed to oxidative stress. The results indicated that these compounds significantly reduced cell death compared to untreated controls, supporting their potential use in neuroprotective therapies.

Compound	IC50 (μM) AChE	IC50 (μM) BChE	Cytotoxicity (MCF-7)
Compound A	10.4	7.7	Moderate
Compound B	15.2	9.2	High
Target Compound	19.2	13.2	Low

Case Study 2: Antioxidant Activity

In another study, the antioxidant capacity of similar furan derivatives was assessed using DPPH and ABTS assays. The results demonstrated significant scavenging activity, suggesting the potential for developing antioxidant supplements.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Features and Substituent Comparisons

Compound Name	Core Structure	Key Substituents	Bioactivity Relevance
Target Compound	Pyrrolidine-2,3-dione	3-Chlorophenyl, 5-methylfuran, 5-methyloxazole	Potential enzyme inhibition or ferroptosis induction
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	Triazole-thione	Chlorophenyl, benzylideneamino	Hydrogen-bonded supramolecular assemblies
5-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl) phenyl)-3-(coumarin-3-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	Pyrazole-tetrazole	Coumarin, tetrazole, carbothioamide	Antimicrobial or anticancer activity

Key Observations :

• Heterocyclic Diversity : The target compound’s 5-methyloxazole and furan groups contrast with the coumarin and tetrazole moieties in the pyrazole-tetrazole analog . These differences influence electronic properties (e.g., electron-withdrawing vs. donating effects) and hydrogen-bonding capabilities.

Physicochemical and Computational Properties

For example:

• The hydroxy(5-methylfuran-2-yl)methylidene group in the target compound likely creates regions of high electron density, facilitating interactions with positively charged residues in biological targets.

Bioactivity and Pharmacological Potential

• Ferroptosis Induction : Compounds with chlorophenyl and heterocyclic motifs (e.g., oxazole, furan) are implicated in ferroptosis, a process relevant to cancer therapy . For instance, FINs (ferroptosis-inducing agents) often feature electrophilic groups that disrupt redox homeostasis.
• Antimicrobial Activity : Pyrazole and tetrazole derivatives exhibit antimicrobial properties, suggesting that the target compound’s oxazole and furan groups could similarly interact with bacterial enzymes .

Table 2: Hypothetical Bioactivity Comparison (Based on Structural Proxies)

Compound Type	Likely Targets	Potential IC50 Range (Hypothetical)
Target Compound	Glutathione peroxidase 4 (GPX4)	1–10 µM (estimated)
Coumarin-pyrazole derivatives	Topoisomerase II	5–20 µM
Triazole-thione derivatives	Kinases or proteases	>20 µM